Cas no 1185767-05-8 (6-Fluoro-1-methyl-1H-indazole-5-carbaldehyde)

6-Fluoro-1-methyl-1H-indazole-5-carbaldehyde structure
1185767-05-8 structure
Product Name:6-Fluoro-1-methyl-1H-indazole-5-carbaldehyde
CAS No:1185767-05-8
MF:C9H7FN2O
MW:178.163085222244
CID:2125548
Update Time:2023-08-04

6-Fluoro-1-methyl-1H-indazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 6-fluoro-1-methyl-1H-indazole-5-carbaldehyde
    • 1H-Indazole-5-carboxaldehyde,6-fluoro-1-methyl-
    • IMDFYBKYSYJYLH-UHFFFAOYSA-N
    • 1H-Indazole-5-carboxaldehyde, 6-fluoro-1-methyl-
    • 6-Fluoro-1-methyl-1H-indazole-5-carbaldehyde
    • Inchi: 1S/C9H7FN2O/c1-12-9-3-8(10)7(5-13)2-6(9)4-11-12/h2-5H,1H3
    • InChI Key: IMDFYBKYSYJYLH-UHFFFAOYSA-N
    • SMILES: FC1C(C=O)=CC2C=NN(C)C=2C=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 212
  • Topological Polar Surface Area: 34.9
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